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Compound of Interest

Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of 1,3-propanediamine

dihydroiodide, a compound of increasing interest, particularly in the field of perovskite solar

cells. This document outlines the primary synthesis route, detailed experimental protocols, and

relevant chemical data.

Core Synthesis Route
The most direct and widely utilized method for the preparation of 1,3-propanediamine

dihydroiodide is a straightforward acid-base neutralization reaction. This involves the reaction

of 1,3-propanediamine, a diamine, with hydroiodic acid. Each of the two amine groups on the

propane backbone acts as a base, accepting a proton from the hydroiodic acid. This results in

the formation of a dihydroiodide salt. For a complete reaction, a stoichiometric ratio of 1:2 of

1,3-propanediamine to hydroiodic acid is essential.[1]

The parent compound, 1,3-propanediamine, can be synthesized through various methods,

including the amination of acrylonitrile followed by hydrogenation.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for the reactants and the final product

involved in the synthesis of 1,3-propanediamine dihydroiodide.
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Compound Formula
Molecular
Weight (
g/mol )

CAS
Number

Appearance Purity

1,3-

Propanediami

ne

C₃H₁₀N₂ 74.12 109-76-2
Colorless

liquid
-

Hydroiodic

Acid
HI 127.91 10034-85-2

Colorless

aqueous

solution

Varies by

supplier

1,3-

Propanediami

ne

Dihydroiodide

C₃H₁₂I₂N₂ 329.95 120675-53-8

White to light

yellow

powder/cryst

al

>98%[4]

Experimental Protocols
This section details the experimental procedures for the synthesis of 1,3-propanediamine

dihydroiodide.

Synthesis of 1,3-Propanediamine Dihydroiodide
This protocol is adapted from a general method for the synthesis of organic ammonium iodide

salts for perovskite applications.[5]

Materials:

1,3-Propanediamine (C₃H₁₀N₂)

Hydroiodic acid (HI, aqueous solution, e.g., 57 wt. % in water)

Hypophosphorous acid (H₃PO₂, optional, as a stabilizer for HI)

Dichloromethane (CH₂Cl₂) or Diethyl ether ((C₂H₅)₂O) for washing

Ethanol or Isopropanol as a reaction solvent[1]
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Procedure:

In a round-bottom flask, dissolve a known amount of 1,3-propanediamine in a suitable

solvent such as ethanol or isopropanol.

With stirring, slowly add two molar equivalents of hydroiodic acid dropwise to the 1,3-

propanediamine solution. If using a stabilized hydroiodic acid solution, it may contain

hypophosphorous acid.

After the addition is complete, heat the reaction mixture to approximately 80°C.

Maintain this temperature for a period sufficient to ensure complete reaction and evaporation

of the solvent. A duration of 24 hours has been reported for similar syntheses.[5]

As the solvent evaporates, the 1,3-propanediamine dihydroiodide salt will precipitate out as a

white to light yellow crystalline solid.

After cooling to room temperature, wash the resulting crystals with a non-polar solvent in

which the salt is insoluble, such as dichloromethane or diethyl ether, to remove any

unreacted starting materials or impurities.

Dry the purified 1,3-propanediamine dihydroiodide crystals under vacuum.

Visualizing the Synthesis Workflow
The following diagrams illustrate the key steps in the synthesis of 1,3-propanediamine

dihydroiodide.
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Caption: Workflow for the synthesis of 1,3-propanediamine dihydroiodide.
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Caption: Conceptual diagram of the acid-base reaction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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